![molecular formula C18H18ClN3OS B2398473 (Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}(methoxy)amine CAS No. 383148-20-7](/img/structure/B2398473.png)
(Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}(methoxy)amine
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Description
(Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}(methoxy)amine is a useful research compound. Its molecular formula is C18H18ClN3OS and its molecular weight is 359.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Impurity Analysis
The synthesis of complex organic compounds, including those similar to (Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}(methoxy)amine, plays a crucial role in developing pharmaceuticals. A study focusing on the novel synthesis of omeprazole, a proton pump inhibitor, highlights the intricate processes involved in synthesizing and identifying pharmaceutical impurities. These impurities, formed due to incomplete oxidation or overoxidation during synthesis, can significantly impact drug safety and efficacy. The research underscores the importance of understanding these processes for the development of safe and effective medications (Saini et al., 2019).
Antitubercular Activity
The structure of this compound suggests potential biological activity. Analogous compounds, such as 2-isonicotinoylhydrazinecarboxamide and derivatives thereof, have been studied for their antitubercular activity against Mycobacterium tuberculosis. These compounds, by modifying the isoniazid structure, exhibit significant anti-TB activity, highlighting the potential for the development of new antitubercular agents (Asif, 2014).
Environmental Toxicology
Understanding the environmental impact of chemical compounds is crucial. Studies on similar compounds, like DDT and its metabolite DDE, have shown endocrine-disrupting effects in humans and wildlife, implicating the importance of evaluating the environmental and health impacts of chemical substances. These findings emphasize the necessity for careful consideration of the environmental fate and toxicological effects of chemical compounds, including those similar to this compound (Burgos-Aceves et al., 2021).
properties
IUPAC Name |
(Z)-2-(4-chlorophenyl)sulfanyl-1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-N-methoxyethanimine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3OS/c1-12-8-9-22-17(10-12)20-13(2)18(22)16(21-23-3)11-24-15-6-4-14(19)5-7-15/h4-10H,11H2,1-3H3/b21-16+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPEDPWOYRLNRCU-LTGZKZEYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(N2C=C1)C(=NOC)CSC3=CC=C(C=C3)Cl)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC2=NC(=C(N2C=C1)/C(=N/OC)/CSC3=CC=C(C=C3)Cl)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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